Cas no 2229478-70-8 (3-(3,6-dichloropyridazin-4-yl)-3,3-difluoropropanoic acid)

• Product Name: 3-(3,6-dichloropyridazin-4-yl)-3,3-difluoropropanoic acid
• CAS No: 2229478-70-8
• MF: C₇H₄Cl₂F₂N₂O₂
• MW: 257.021666526794
• CID: 6390189
• PubChem ID: 165835299
• Update Time: 2025-05-20

3-(3,6-dichloropyridazin-4-yl)-3,3-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,6-dichloropyridazin-4-yl)-3,3-difluoropropanoic acid
• EN300-1940228
• 2229478-70-8

• Inchi： 1S/C7H4Cl2F2N2O2/c8-4-1-3(6(9)13-12-4)7(10,11)2-5(14)15/h1H,2H2,(H,14,15)
• InChI Key： YBIUYCHIDVUEAU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(N=N1)Cl)C(CC(=O)O)(F)F

Computed Properties

• Exact Mass: 255.9617891g/mol
• Monoisotopic Mass: 255.9617891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.1Ų

Additional information on 3-(3,6-dichloropyridazin-4-yl)-3,3-difluoropropanoic acid

3-(3,6-Dichloropyridazin-4-yl)-3,3-Difluoropropanoic Acid (CAS No. 2229478-70-8): A Comprehensive Overview

3-(3,6-Dichloropyridazin-4-yl)-3,3-difluoropropanoic acid (CAS No. 2229478-70-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyridazine derivatives and is characterized by the presence of dichloropyridazine and difluoropropanoic acid moieties. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The synthesis of 3-(3,6-dichloropyridazin-4-yl)-3,3-difluoropropanoic acid involves a multi-step process that typically includes the preparation of the dichloropyridazine intermediate and subsequent coupling with difluoropropanoic acid. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its evaluation in preclinical and clinical settings.

In terms of its chemical structure, 3-(3,6-dichloropyridazin-4-yl)-3,3-difluoropropanoic acid features a pyridazine ring substituted with two chlorine atoms at the 3 and 6 positions. The difluoropropanoic acid moiety is attached to the 4-position of the pyridazine ring through a carbon-carbon bond. This arrangement confers several advantages, including enhanced solubility, stability, and pharmacokinetic properties compared to similar compounds without these substitutions.

One of the key areas of research involving 3-(3,6-dichloropyridazin-4-yl)-3,3-difluoropropanoic acid is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases and proteases, which are implicated in cancer progression and inflammatory diseases. The selective inhibition of these enzymes can lead to reduced cell proliferation and inflammation, making it a valuable tool for drug discovery and development.

Recent studies have also explored the pharmacological effects of 3-(3,6-dichloropyridazin-4-yl)-3,3-difluoropropanoic acid in animal models. In vivo experiments have demonstrated that this compound can effectively reduce tumor growth and improve survival rates in mice with xenograft models of human cancer. Additionally, it has shown promising anti-inflammatory effects in models of arthritis and other inflammatory conditions.

The safety profile of 3-(3,6-dichloropyridazin-4-yl)-3,3-difluoropropanoic acid has been extensively evaluated in preclinical studies. Toxicity assessments have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its potential for further clinical development.

In the context of drug delivery systems, researchers have investigated various formulations to enhance the bioavailability and therapeutic efficacy of 3-(3,6-dichloropyridazin-4-yl)-3,3-difluoropropanoic acid. Nanoparticle-based delivery systems have shown particular promise in improving drug solubility and targeting specific tissues or cells. These advancements could potentially lead to more effective treatments with reduced side effects.

The future prospects for 3-(3,6-dichloropyridazin-4-yl)-3,3-difluoropropanoic acid are promising. Ongoing clinical trials are evaluating its safety and efficacy in treating various diseases, including cancer and inflammatory disorders. Additionally, further research is needed to explore its potential synergistic effects when used in combination with other therapeutic agents.

In conclusion, 3-(3,6-dichloropyridazin-4-yl)-3,3-difluoropropanoic acid (CAS No. 2229478-70-8) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for the development of novel therapeutic agents. Continued research and development efforts will likely uncover new applications and optimize its use in clinical settings.